Cas no 2425-85-6 (Toluidine Red)

• Product Name: Toluidine Red
• CAS No: 2425-85-6
• MF: C₁₇H₁₃N₃O₃
• MW: 307.303423643112
• CID: 42933
• PubChem ID: 24851937
• Update Time: 2026-05-14

Toluidine Red Chemical and Physical Properties

Names and Identifiers

• 1-((4-Methyl-2-nitrophenyl)diazenyl)naphthalen-2-ol
• 1-(4-Methyl-2-nitrophenylazo)-2-naphthol
• C.I. 12120
• Pigment Red 3
• toluidine red (C.I. 12120)
• Toluidine Red
• <2-Nitro-4-methyl-benzolazo>-naphthol-(2)
• 1-(4-Methyl-2-nitro-phenylazo)-[2]naphthol
• fastredab
• fastredj
• fastredje
• fastredr
• hansaredb
• hansaredg
• HELIO FAST RED RL
• lakered4r
• pigment red percent3
• Pigment red 3
• C.I. Pigment Red 3
• Toluidine Toner
• Pigment Scarlet
• Pigment Ruby
• Helio Fast Red RN
• Independence Red
• Toluidine Red R
• Helio Red Toner
• Chromatex Red J
• Fastona Red B
• Deep Fastona Red
• Silosol Red RBN
• Siloton Red RLL
• Siegle Red B
• Pigment Red RL
• Silosol Red RN
• Hansa Scarlet RB
• Siegle Red BB
• Hansa Scarlet RN
• Pigment Scarlet R
• Pigment Scarlet B
• Polymo Red FGN
• Pigment Scarlet N
• Hansa Red G
• Hansa Red B
• Oralith Red P4R
• Helio Red RL
• Toluidine Red 3B
• Siegle Red 1
• Fast Red

• Inchi： 1S/C17H13N3O3/c1-11-6-8-14(15(10-11)20(22)23)18-19-17-13-5-3-2-4-12(13)7-9-16(17)21/h2-10,21H,1H3/b19-18+
• InChI Key： ZLFVRXUOSPRRKQ-VHEBQXMUSA-N
• SMILES： O([H])C1C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C2C=1/N=N/C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.09600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.4
• Topological Polar Surface Area: 90.8

Experimental Properties

• Color/Form: Bright red powder
• Density: 1.1873 (rough estimate)
• Melting Point: 270-272 °C (lit.)
• Boiling Point: 447.81°C (rough estimate)
• Refractive Index: 1.6500 (estimate)
• Stability/Shelf Life: Stable. May be moisture sensitive. Incompatible with strong oxidizing agents.
• PSA: 90.77000
• LogP: 5.70060
• Solubility: Insoluble in water, slightly soluble in ethanol, acetone and benzene.

Toluidine Red Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H410
• Warning Statement： P273-P280-P305+P351+P338-P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 41-50/53
• Safety Instruction： S26-S39-S60-S61
• RTECS：QK4247000
• Hazardous Material Identification：
• Risk Phrases：R40
• Safety Term：S36/37;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons